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Compound of Interest

Compound Name: Diethyl 4,4-difluoroheptanedioate

Cat. No.: B1313080

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: This document provides a comprehensive overview of the available safety and
handling information for Diethyl 4,4-difluoroheptanedioate. It is intended for use by qualified
professionals in a laboratory or research setting. The toxicological properties of this compound
have not been fully investigated, and therefore, it should be handled with the utmost care and
appropriate safety precautions. This guide should be used in conjunction with a thorough risk
assessment specific to the planned experimental procedures.

Chemical and Physical Properties

This section summarizes the key physical and chemical properties of Diethyl 4,4-
difluoroheptanedioate.
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Property Value Reference
CAS Number 22515-16-8 [11[2][3][4]
Molecular Formula C11H18F204 [1112][31[4]
Molecular Weight 252.26 g/mol [11[3]
Appearance Colorless to light yellow liquid [5]

Boiling Point 108 °C at 3 mmHg [1]

Soluble in organic solvents
N such as ethanol and
Solubility ] . ] [5]
dichloromethane; insoluble in

water.

Hazard Identification and Classification

Diethyl 4,4-difluoroheptanedioate is classified as an irritant and may cause an allergic skin
reaction.[1] All personnel should be aware of the potential hazards before handling this

compound.

GHS Hazard Statements:

e H317: May cause an allergic skin reaction.[1]

e H319: Causes serious eye irritation.[1]

Precautionary Statements:

e P280: Wear protective gloves/protective clothing/eye protection/face protection.[1]

e P305+P351+P338: IF IN EYES: Rinse cautiously with water for several minutes. Remove
contact lenses, if present and easy to do. Continue rinsing.[1]

Toxicological Information

Comprehensive toxicological data for Diethyl 4,4-difluoroheptanedioate is not readily
available in the public domain. The information below is based on the GHS classifications
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provided by suppliers. As with any chemical with an incomplete toxicological profile, it should
be treated as potentially hazardous.

Toxicological Endpoint Data

Acute Oral Toxicity Data not available.

Acute Dermal Toxicity Data not available.

Acute Inhalation Toxicity Data not available.

Skin Corrosion/Irritation May cause skin irritation.[5]

Serious Eye Damage/Irritation Causes serious eye irritation.[1][5]
Respiratory or Skin Sensitization May cause an allergic skin reaction.[1]
Germ Cell Mutagenicity Data not available.

Carcinogenicity Data not available.

Reproductive Toxicity Data not available.

Specific Target Organ Toxicity (Single Exposure)  Data not available.

Specific Target Organ Toxicity (Repeated )
Data not available.
Exposure)

Aspiration Hazard Data not available.

Experimental Protocols

Specific experimental protocols for the safety and toxicological testing of Diethyl 4,4-
difluoroheptanedioate are not publicly available. General methodologies for chemical safety
testing are outlined by organizations such as the Occupational Safety and Health
Administration (OSHA) and the Environmental Protection Agency (EPA). These protocols
typically involve standardized tests for endpoints such as acute toxicity (e.g., LD50
determination), skin and eye irritation (e.g., using in vitro or in vivo models), and sensitization.

Safe Handling and Storage
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A systematic approach to handling and storage is crucial to minimize exposure and ensure a
safe working environment.

Engineering Controls

o Work with Diethyl 4,4-difluoroheptanedioate should be conducted in a well-ventilated area,
preferably within a certified chemical fume hood.[5]

Personal Protective Equipment (PPE)

o Eye Protection: Chemical safety goggles or a face shield should be worn at all times when
handling this compound to protect against splashes.

o Skin Protection: Chemical-resistant gloves (e.g., nitrile or neoprene) should be worn. A lab
coat or chemical-resistant apron is also required to prevent skin contact.

o Respiratory Protection: If working outside of a fume hood or if there is a risk of generating
aerosols, a NIOSH-approved respirator with an appropriate cartridge should be used.

Hygiene Practices

¢ Avoid inhalation of vapor.[5]
e Avoid contact with skin and eyes.
» Wash hands thoroughly with soap and water after handling.

e Do not eat, drink, or smoke in areas where this chemical is handled or stored.

Storage

» Store in a tightly closed container in a cool, dry, and well-ventilated place.

o Keep away from incompatible materials such as strong oxidizing agents.

Emergency Procedures
First Aid Measures
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e If in Eyes: Immediately flush with plenty of water for at least 15 minutes, occasionally lifting
the upper and lower eyelids. Seek immediate medical attention.[1]

« If on Skin: Remove contaminated clothing and wash the affected area with soap and water. If
irritation or an allergic reaction develops, seek medical attention.

« If Inhaled: Move the person to fresh air. If breathing is difficult, provide oxygen. If not
breathing, give artificial respiration. Seek medical attention.[5]

 If Swallowed: Do not induce vomiting. Rinse mouth with water. Seek immediate medical
attention.[5]

Accidental Release Measures

o Small Spills: Absorb the spill with an inert material (e.g., vermiculite, sand, or earth) and
place it in a suitable container for disposal.

o Large Spills: Evacuate the area. Wear appropriate PPE and contain the spill. Prevent the
spill from entering drains or waterways. Absorb with an inert material and collect for disposal.

Fire-Fighting Measures

o Suitable Extinguishing Media: Use water spray, alcohol-resistant foam, dry chemical, or
carbon dioxide.

o Specific Hazards: In case of fire, hazardous decomposition products such as carbon
monoxide, carbon dioxide, and hydrogen fluoride may be produced.

» Protective Equipment: Firefighters should wear self-contained breathing apparatus (SCBA)
and full protective gear.

Disposal Considerations

Dispose of Diethyl 4,4-difluoroheptanedioate and any contaminated materials in accordance
with all applicable federal, state, and local environmental regulations. Do not allow the chemical
to enter drains or waterways.

Visualizations
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Safe Handling Workflow

The following diagram illustrates a standard workflow for the safe handling of Diethyl 4,4-
difluoroheptanedioate in a laboratory setting.
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Caption: Workflow for Safe Handling of Diethyl 4,4-difluoroheptanedioate.
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Emergency Response Logic

This diagram outlines the logical steps to be taken in the event of an emergency involving
Diethyl 4,4-difluoroheptanedioate.
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Caption: Emergency Response Decision Flowchart.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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